![molecular formula C12H8Cl2N2O2S B2740059 2-(2,4-Dichlorobenzamido)thiophene-3-carboxamide CAS No. 941916-49-0](/img/structure/B2740059.png)
2-(2,4-Dichlorobenzamido)thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-Dichlorobenzamido)thiophene-3-carboxamide, also known as DCTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as an anticancer agent. This compound belongs to the family of thiophene derivatives and has been found to exhibit remarkable cytotoxicity against a variety of cancer cell lines.
Scientific Research Applications
Anticancer Activity
Studies have shown that derivatives of thiophene carboxamide exhibit significant anticancer activities. For instance, certain thiophene carboxamide derivatives, considered as biomimetics of the anticancer drug Combretastatin A-4 (CA-4), have shown promising results against Hep3B cancer cell lines. These compounds disrupt the formation of cancer cell spheroids, indicating their potential in preventing cancer progression through mechanisms similar to CA-4, particularly in interactions within the tubulin-colchicine binding pocket (Hawash et al., 2022). Additionally, new thiophene, thiazolyl-thiophene, and thienopyridine derivatives have been synthesized and shown to exhibit good inhibitory activity against several cancer cell lines, suggesting the versatility of thiophene carboxamide derivatives in anticancer drug development (Atta & Abdel‐Latif, 2021).
Antimicrobial Activity
Compounds derived from thiophene-2-carboxamide have been synthesized and evaluated for their antimicrobial properties. Metal complexes of these compounds with Co(II), Ni(II), Cu(II), and Zn(II) have shown enhanced antimicrobial activity compared to their ligands, particularly against bacterial and fungal strains. This indicates the potential of thiophene carboxamide derivatives in developing new antimicrobial agents (Sumrra et al., 2016).
Synthetic Applications
Thiophene carboxamides serve as key intermediates in the synthesis of various heterocyclic compounds. For example, the synthesis of thianthrene-based polyamides from thianthrene-2,7- and -2,8-dicarboxylic acids, involving thiophene-2-carboxamide intermediates, has been reported. These polyamides exhibit good thermal stability and solubility, highlighting the utility of thiophene carboxamide derivatives in material science (Johnson & Mathias, 1995).
properties
IUPAC Name |
2-[(2,4-dichlorobenzoyl)amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2N2O2S/c13-6-1-2-7(9(14)5-6)11(18)16-12-8(10(15)17)3-4-19-12/h1-5H,(H2,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTLXENRZENFERN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)NC2=C(C=CS2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.